4-cycloheptyl-1-(3-methoxyphenyl)hexahydrothieno[3,4-b]pyrazin-2(1H)-one 6,6-dioxide

• IUPAC Name: 1-cycloheptyl-4-(3-methoxyphenyl)-6,6-dioxo-4a,5,7,7a-tetrahydro-2H-thieno[3,4-b]pyrazin-3-one
• InChI: InChI=1S/C20H28N2O4S/c1-26-17-10-6-9-16(11-17)22-19-14-27(24,25)13-18(19)21(12-20(22)23)15-7-4-2-3-5-8-15/h6,9-11,15,18-19H,2-5,7-8,12-14H2,1H3
• InChI Key: ZOIRQLNDVPGFTM-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)N2C3CS(=O)(=O)CC3N(CC2=O)C4CCCCCC4
• Molecular Formula: C20H28N2O4S
• Molecular Weight: 392.5 g/mol

Description

4-cycloheptyl-1-(3-methoxyphenyl)hexahydrothieno[3,4-b]pyrazin-2(1H)-one 6,6-dioxide is a useful research compound. Its molecular formula is C20H28N2O4S and its molecular weight is 392.51. The purity is usually 95%.
BenchChem offers high-quality 4-cycloheptyl-1-(3-methoxyphenyl)hexahydrothieno[3,4-b]pyrazin-2(1H)-one 6,6-dioxide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-cycloheptyl-1-(3-methoxyphenyl)hexahydrothieno[3,4-b]pyrazin-2(1H)-one 6,6-dioxide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Thermal and Photochemical Reactions

The study by Yamaguchi et al. (2013) explores the thermal reaction of electron-deficient 4-oxo-4H-pyrazole 1,2-dioxide with cycloheptatriene, revealing novel cycloadduct formations and intramolecular reactions leading to heterocage structures. This research demonstrates the complex reactivity of pyrazole dioxides under thermal conditions, which may be relevant for synthesizing structurally related compounds (Yamaguchi et al., 2013).

Reactions with Active Methylene Compounds

Wang and Imafuku (2004) investigated the reactions of 4-methoxy-2-(4-methoxyphenyl)-9-oxocyclohepta[b]pyrylium perchlorate with active methylene compounds, yielding various products depending on the active methylene compound used. This study showcases the versatility of methoxy-substituted cyclohepta derivatives in organic synthesis, potentially offering pathways for functionalizing compounds with similar backbones (Wang & Imafuku, 2004).

Catalysis and Polymerization

Devaine-Pressing et al. (2015) explored the copolymerization of cyclohexene oxide and carbon dioxide catalyzed by chromium(III) amino-bis(phenolato) complexes. The study highlights the potential of metal-catalyzed reactions in creating polycarbonates from epoxides and CO2, a process that could be relevant for developing new materials from structurally similar epoxide compounds (Devaine-Pressing et al., 2015).